Cas no 2022100-76-9 (Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 2022100-76-9
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 5292978
• Update Time: 2025-10-24

Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16BrNO3S/c1-12(2,3)17-11(16)14(4)7-9(15)10-8(13)5-6-18-10/h5-6H,7H2,1-4H3
• InChI Key： MZOPKFCLPZUJLK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C1SC=CC=1Br)=O)C

Additional information on Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 2022100-76-9)

Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 2022100-76-9, belongs to the class of carbamate esters, which are widely studied for their versatile chemical properties. The presence of a 3-bromo-2-thienyl moiety and a dimethylethyl ester group makes it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

In recent years, the demand for thienyl-based compounds has surged due to their unique electronic and structural characteristics. The 3-bromo-2-thienyl group in this compound enhances its reactivity, making it a preferred choice for cross-coupling reactions and other synthetic transformations. Additionally, the N-methyl carbamate functionality is known for its stability and bioactivity, which aligns with current trends in sustainable chemistry and green synthesis. These features have sparked interest among scientists working on high-value fine chemicals and advanced material science.

The compound's tert-butyl ester group further contributes to its utility in protecting carboxyl functionalities during multi-step synthesis. This attribute is particularly relevant in peptide chemistry and the design of prodrugs, where controlled release mechanisms are essential. With the growing emphasis on precision medicine and targeted drug delivery, Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester has garnered attention as a potential building block for innovative therapeutics.

From an industrial perspective, the compound's synthesis and scalability are critical topics. Advances in catalytic bromination and esterification techniques have improved its production efficiency, addressing challenges related to yield and purity. Environmental considerations also play a role, as researchers seek solvent-free or low-waste methodologies to align with global sustainability goals. These developments resonate with the broader shift toward eco-friendly chemical processes and circular economy principles.

In summary, Carbamic acid, N-[2-(3-bromo-2-thienyl)-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 2022100-76-9) represents a compelling area of study at the intersection of organic chemistry and applied sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in fields like medicinal chemistry, agrochemical innovation, and material engineering. As scientific inquiry continues to evolve, this compound is poised to contribute to breakthroughs in multiple domains.